Cas no 2034225-31-3 (2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine)

2-[3-(Pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine is a heterocyclic compound featuring a fused indolizine core linked to a pyridazin-3-yloxy-substituted piperidine moiety via a carbonyl bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both nitrogen-rich heterocycles enhances its potential as a pharmacophore, particularly in targeting enzymes or receptors where such scaffolds are active. Its well-defined synthetic route allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound's stability and solubility profile further support its utility in biochemical assays and lead optimization. Researchers may explore its applications in developing kinase inhibitors or other therapeutic agents.
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine structure
2034225-31-3 structure
Product Name:2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine
CAS No:2034225-31-3
MF:C18H18N4O2
MW:322.3611
CID:5347598
Update Time:2025-10-31

2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine Chemical and Physical Properties

Names and Identifiers

    • indolizin-2-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
    • indolizin-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone
    • 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine
    • Inchi: 1S/C18H18N4O2/c23-18(14-11-15-5-1-2-9-21(15)12-14)22-10-4-6-16(13-22)24-17-7-3-8-19-20-17/h1-3,5,7-9,11-12,16H,4,6,10,13H2
    • InChI Key: OUXHBBVOSPWHSN-UHFFFAOYSA-N
    • SMILES: O(C1C([H])=C([H])C([H])=NN=1)C1([H])C([H])([H])N(C(C2C([H])=C3C([H])=C([H])C([H])=C([H])N3C=2[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 447
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.7

2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine Pricemore >>

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Additional information on 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine

2-[3-(Pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine: A Comprehensive Overview

The compound 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, identified by the CAS number 2034225-31-3, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its unique structural features, has garnered considerable attention in recent years due to its potential applications in drug discovery and materials science. The compound's name itself highlights its complex architecture, combining elements of pyridazine, piperidine, and indolizine moieties, which are known for their versatile chemical properties.

Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and computational modeling. These advancements have not only improved the efficiency of its production but also provided deeper insights into its electronic properties. For instance, researchers have utilized density functional theory (DFT) to analyze the molecular orbitals of 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, revealing its potential as a candidate for organic electronics.

The indolizine core of this compound is particularly noteworthy, as it contributes significantly to its aromatic stability and conjugation capabilities. This feature makes it an attractive option for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the pyridazine moiety introduces additional electron-withdrawing effects, enhancing the compound's reactivity and making it a promising candidate for catalytic applications.

In terms of biological activity, preliminary assays have demonstrated that 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. However, further studies are required to fully understand its pharmacokinetic properties and toxicity profile.

From a synthetic perspective, the construction of this compound involves a multi-step process that integrates various coupling reactions and cyclization techniques. The use of palladium-catalyzed cross-coupling reactions has proven to be particularly effective in assembling the indolizine framework. This approach not only ensures high yields but also facilitates the introduction of functional groups for subsequent modifications.

Looking ahead, the integration of machine learning algorithms into the design and synthesis of compounds like 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine is expected to revolutionize the field of medicinal chemistry. By predicting optimal reaction conditions and identifying novel synthetic pathways, these tools can significantly accelerate drug discovery efforts.

In conclusion, 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, with its intricate structure and diverse functional groups, represents a valuable addition to the arsenal of heterocyclic compounds available to chemists today. Its potential applications span across multiple disciplines, making it a subject of continued research interest in both academia and industry.

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